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Compound of Interest

Compound Name: 2-Chloro-7-iodoquinoxaline

CAS No.: 347162-16-7

Cat. No.: B1624851

Get Quote

CAS No: 347162-16-7 Document Type: Technical Safety & Handling Guide (Derived) Target

Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Leads[1]

Part 1: Executive Summary & Chemical Identity
2-Chloro-7-iodoquinoxaline is a bifunctional heteroaromatic scaffold widely utilized in

medicinal chemistry for the synthesis of kinase inhibitors and intercalating agents.[1] Its utility

lies in its orthogonal reactivity: the C-2 chlorine atom is highly susceptible to nucleophilic

aromatic substitution (

), while the C-7 iodine atom serves as a prime handle for palladium-catalyzed cross-coupling
reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).[1]

This guide provides a rigorous safety and handling protocol. Note: As a specialized research

intermediate, comprehensive toxicological data (e.g., specific LD50 values) may not be

established.[1] The protocols below are derived from Structure-Activity Relationships (SAR) of

the quinoxaline class and analogous halogenated heterocycles.
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Parameter Detail

Chemical Name 2-Chloro-7-iodoquinoxaline

CAS Number 347162-16-7

Molecular Formula

Molecular Weight 290.49 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.[1][2]

Part 2: Hazard Identification & Toxicology (GHS
Classification)[1]
Based on analog data from 2-Chloroquinoxaline (CAS 1448-87-9) and general halo-quinoxaline

SAR.[1]

Predictive GHS Labeling
Signal Word:WARNING[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quinoxaline
https://www.alchempharmtech.com/product/94-25-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoxaline
https://www.chemsrc.com/en/cas/20691-72-9_79921.html
https://en.wikipedia.org/wiki/Quinoxaline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement
Mechanism/Justific
ation

Acute Toxicity (Oral) Cat. 4
H302: Harmful if

swallowed.[1]

Nitrogenous

heterocycles often

exhibit moderate oral

toxicity due to

metabolic

interference.[1]

Skin

Corrosion/Irritation
Cat.[1] 2

H315: Causes skin

irritation.[1]

The electrophilic C-Cl

bond can alkylate skin

proteins (sensitization

potential).[1]

Serious Eye Damage Cat. 2A
H319: Causes serious

eye irritation.[1]

Fine dusts of halo-

quinoxalines are

potent lachrymators

and irritants.[1]

STOT - Single

Exposure
Cat. 3

H335: May cause

respiratory irritation.[1]

Inhalation of dust

triggers mucosal

inflammation.[1]

Critical Structural Alerts
Sensitization: The 2-chloro position is reactive toward biological nucleophiles (e.g., cysteine

residues in proteins), posing a risk of allergic contact dermatitis.[1]

Photostability: The C-I bond is photosensitive.[1] Prolonged exposure to ambient light can

lead to homolytic cleavage, releasing iodine radicals and degrading the compound.[1] Store

in amber vials.

Part 3: Safe Handling & Experimental Protocol
Engineering Controls & PPE[1]

Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical

Fume Hood.[1]
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Respiratory: If handling >500 mg or if dust generation is likely, use a P95/P100 particulate

respirator.[1]

Gloves: Nitrile (double-gloving recommended).[1] Breakthrough time for halogenated

heterocycles in DCM is often <15 mins; change gloves immediately upon splash.[1]

Workflow Visualization: Safe Handling Logic
The following diagram outlines the decision matrix for handling this compound based on scale

and state.
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START: 2-Chloro-7-iodoquinoxaline

Check Scale & State

< 100 mg (Solid) > 100 mg or Solution
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(Sash < 18 inches)

Standard

Consider Glove Box
(If highly potent/unknown)

High Caution

Weighing Protocol:
Use Anti-static Gun

Transfer to Amber Vial

Solubilization:
Add solvent (DMSO/DCM)

Ventilate Pressure

Disposal:
Halogenated Organic Waste

Post-Exp
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Figure 1: Decision matrix for the safe handling and solubilization of 2-Chloro-7-
iodoquinoxaline, prioritizing containment of dust and vapors.
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Part 4: Reactivity & Synthesis Context (Senior
Scientist Insight)
Researchers utilize 2-Chloro-7-iodoquinoxaline because it allows for sequential

functionalization.[1] Understanding the reactivity difference between the Chlorine and Iodine

atoms is crucial for experimental design and safety.[1]

Chemoselectivity Profile[1]
Position 2 (Chlorine): Activated by the adjacent nitrogen atoms (electron-deficient pyrazine

ring).[1] Reacts via

(Nucleophilic Aromatic Substitution) with amines, alkoxides, or thiols.[1]

Safety Note: Reactions with volatile amines (e.g., methylamine) can generate pressure.[1]

Use pressure-rated vessels.

Position 7 (Iodine): Less activated for

but highly reactive for Pd-catalyzed coupling.[1]

Experimental Tip: Perform

at C-2 before Suzuki coupling at C-7 to avoid competing oxidative addition at the C-Cl
bond (though C-I is generally faster).[1]

Synthesis Logic Diagram

2-Chloro-7-iodoquinoxaline
(Bifunctional Scaffold)

Path A: C-2 Substitution
(SNAr Conditions)

Nucleophile
(Heat/Base)

Path B: C-7 Coupling
(Pd-Catalysis)

Boronic Acid
(Pd(0))

2-Amino-7-iodo-intermediate
(Stable)

2-Chloro-7-aryl-intermediate
(Risk: C-Cl reactivity)

Disubstituted Quinoxaline
(Drug Candidate)

Suzuki Coupling

SNAr (Difficult)

Click to download full resolution via product page

Figure 2: Chemoselective synthetic pathways. Path A is generally preferred to preserve the C-I

bond for subsequent versatile metal-catalyzed couplings.[1]
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Part 5: Emergency Response Protocols
First Aid Measures

Eye Contact: Immediately flush with water for 15 minutes.[1][5] Specific Note: Quinoxaline

dusts can adhere to contact lenses; remove lenses immediately if possible.[1]

Skin Contact: Wash with soap and water.[1][5] Do not use ethanol, as it may enhance

transdermal absorption of the halogenated compound.[1]

Inhalation: Move to fresh air. If wheezing occurs, administer oxygen (trained personnel only).

[1]

Spill Cleanup[1]
Evacuate the immediate area if the spill is >1 gram (dust hazard).[1]

Dampen the spill with a wet paper towel (water/surfactant) to prevent dust aerosolization.[1]

Collect into a sealed container labeled "Halogenated Organic Waste."

Clean surface with 10% bleach solution to degrade potential organic residues, followed by

water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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